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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to understanding and measuring the impact of
MDL-811, a selective allosteric activator of Sirtuin 6 (SIRT6), on gene expression. The
provided protocols and data will enable researchers to effectively design and execute
experiments to investigate the therapeutic potential of MDL-811 in various disease models.

MDL-811 has demonstrated significant anti-inflammatory, anti-tumor, and neuroprotective
properties.[1] Its mechanism of action is centered on the activation of SIRT6, a nicotinamide
adenine dinucleotide (NAD+)-dependent deacetylase.[2][3] SIRT6 plays a crucial role in
regulating chromatin dynamics, DNA repair, and metabolism.[4] By enhancing SIRT6's
deacetylase activity, particularly on histone H3 at lysines 9, 18, and 56 (H3K9Ac, H3K18Ac,
and H3K56Ac), MDL-811 modulates the transcription of various target genes.[1][2]

Data Presentation: Quantitative Impact of MDL-811
on Gene Expression

The following tables summarize the quantitative effects of MDL-811 on gene expression and
cellular processes as reported in preclinical studies.
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Table 1: Anti-proliferative Activity of MDL-811 in Colorectal Cancer (CRC) Cell Lines[1]

Cell Line IC50 (pM)
HCT116 4.7 -61.0
Various CRC Lines 4.7 -61.0

Table 2: Effect of MDL-811 on Histone H3 Deacetylation in Colorectal Cancer Cell Lines[1]

. ) MDL-811 .
Histone Mark Effect Cell Lines . Duration
Concentration

Colorectal

H3K9Ac Decreased 0-20 uM 0-48 h
Cancer
Colorectal

H3K18Ac Decreased 0-20 uM 0-48 h
Cancer
Colorectal

H3K56Ac Decreased 0-20 uM 0-48 h
Cancer

Table 3: MDL-811-Mediated Regulation of Gene Expression
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Gene Regulation Cell Type/Model Disease Context
CYP24A1 Suppression HCT116 (CRC) Colorectal Cancer
_ RAW264.7 _
TNF-a Reduced Expression Inflammation
Macrophages
, RAW?264.7 ,
IL-13 Reduced Expression Inflammation
Macrophages
) ) Ischemic Stroke ) ]
Arginasel Enhanced Expression Neuroinflammation
Model
_ Ischemic Stroke _ _
CD206 Enhanced Expression Model Neuroinflammation
ode

RAW264.7, Primary ) )
Foxcl Upregulated ) ) Neuroinflammation
Microglia

LDHA, PDK1, PKM2,

Reduced Expression CRC Cells Colorectal Cancer
GLUT1
PCNA, CCNAZ2,

Reduced Expression CRC Cells Colorectal Cancer
CDC2, CDC25C
MTOR, AKT1, AKT2 Reduced Expression CRC Cells Colorectal Cancer

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by MDL-811 and a general
workflow for assessing its impact on gene expression.
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Experimental Workflow for Gene Expression Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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